Cas no 4127-56-4 (1-(2-Amino-6-methyl-phenyl)-ethanone)

• Product Name: 1-(2-Amino-6-methyl-phenyl)-ethanone
• CAS No: 4127-56-4
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD19203626
• CID: 1513053
• PubChem ID: 14202257
• Update Time: 2025-06-15

1-(2-Amino-6-methyl-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-amino-6-methylphenyl)-
• Ethanone, 1-(2-amino-6-methylphenyl)- (9CI)
• 1-(2-Amino-6-methyl-phenyl)-ethanone
• DTXSID001297050
• DB-275982
• SB37104
• FCFCALLCKMWREK-UHFFFAOYSA-N
• EN300-157276
• AKOS006337454
• 4127-56-4
• SCHEMBL4058388
• 1-(2-amino-6-methylphenyl)ethan-1-one
• 2'-Amino-6'-methylacetophenone
• 1-(2-Amino-6-methylphenyl)ethanone

• MDL： MFCD19203626
• Inchi： 1S/C9H11NO/c1-6-4-3-5-8(10)9(6)7(2)11/h3-5H,10H2,1-2H3
• InChI Key： FCFCALLCKMWREK-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(=CC=CC=1C)N

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Amino-6-methyl-phenyl)-ethanone

Comprehensive Overview of 1-(2-Amino-6-methyl-phenyl)-ethanone (CAS No. 4127-56-4): Properties, Applications, and Industry Insights

1-(2-Amino-6-methyl-phenyl)-ethanone (CAS No. 4127-56-4) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This aromatic ketone derivative features a unique molecular structure combining an acetyl group with an amino-substituted toluene backbone, making it valuable for heterocyclic synthesis and drug intermediate applications. Recent studies highlight its potential in developing bioactive molecules, particularly in central nervous system (CNS) targeting compounds, aligning with current industry focus on neurological therapeutics.

The compound's physicochemical properties include a molecular weight of 163.22 g/mol and characteristic UV absorption at 260-280 nm, crucial for analytical detection. Its crystalline form exhibits stability under standard conditions, though storage recommendations emphasize protection from oxidative degradation. Synthetic routes typically involve Friedel-Crafts acylation of 2-amino-6-methyltoluene, with modern green chemistry approaches exploring catalytic methods to improve yield and reduce environmental impact—a key consideration for sustainable manufacturing.

In pharmaceutical applications, 4127-56-4 serves as a precursor for benzodiazepine analogs and dopamine receptor modulators. Recent patent literature reveals its incorporation into novel antidepressant scaffolds, addressing growing demand for mental health therapeutics. The compound's structure-activity relationship (SAR) profile allows strategic modifications at both the amino and carbonyl positions, enabling medicinal chemists to optimize blood-brain barrier penetration—a frequent search topic among researchers developing CNS drugs.

Analytical characterization of 1-(2-Amino-6-methyl-phenyl)-ethanone employs HPLC-MS (typically using C18 columns with 0.1% formic acid mobile phase) and NMR spectroscopy (showing distinctive peaks at 2.3 ppm for the methyl group and 6.5-7.2 ppm for the aromatic protons). These techniques address common quality control challenges in chiral impurity detection, a critical parameter for pharmaceutical-grade materials. Recent advancements in process analytical technology (PAT) have enabled real-time monitoring during scale-up production.

The compound's commercial availability has increased significantly, with custom synthesis services offering isotope-labeled versions (e.g., 13C or 15N) for metabolic studies. Market analysis indicates growing demand from contract research organizations (CROs) engaged in neurodegenerative disease research, particularly for Alzheimer's and Parkinson's drug development. Regulatory compliance follows ICH guidelines for impurities, with genotoxic risk assessment being a key consideration during preclinical development.

Emerging applications include use in organic electronic materials, where its electron-donating amino group contributes to charge transport properties. Materials scientists are investigating derivatives for OLED intermediates and photovoltaic materials, capitalizing on the compound's conjugated π-system. This interdisciplinary potential makes 4127-56-4 relevant to energy storage research—a trending topic in scientific literature and industry conferences.

Safety evaluations indicate standard laboratory precautions for handling (gloves, eye protection) with no exceptional hazards reported. Environmental fate studies show moderate biodegradability under aerobic conditions, prompting recommendations for proper wastewater treatment in industrial settings. These findings address growing concerns about API pollution in the pharmaceutical industry, a subject of increasing regulatory scrutiny worldwide.

Future research directions may explore continuous flow synthesis methods to enhance production efficiency, as well as computational modeling of its molecular interactions with biological targets. The compound's versatility positions it as a valuable building block in fragment-based drug discovery (FBDD), particularly for GPCR-targeted therapies—an area receiving substantial investment in the biotech sector. These developments align with search trends focusing on precision medicine and personalized therapeutics.